4'-[(benzylamino)sulfonyl]-N-(2-chlorobenzyl)biphenyl-3-carboxamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H21ClN4O/c24-20-7-3-1-5-17(20)14-27-23(29)16-9-11-28(12-10-16)22-18(13-25)15-26-21-8-4-2-6-19(21)22/h1-8,15-16H,9-12,14H2,(H,27,29)
• InChI Key: BGYPDFXAZQQTGF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC=CC=C2Cl)C3=C(C=NC4=CC=CC=C43)C#N
• Molecular Formula: C23H21ClN4O
• Molecular Weight: 404.9 g/mol
• CAS No.: 1207018-07-2

Description

4'-[(benzylamino)sulfonyl]-N-(2-chlorobenzyl)biphenyl-3-carboxamide is a useful research compound. Its molecular formula is C23H21ClN4O and its molecular weight is 404.9. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

One significant application of derivatives similar to 4'-[(benzylamino)sulfonyl]-N-(2-chlorobenzyl)biphenyl-3-carboxamide is in anticancer research. For instance, studies have synthesized and evaluated phenylaminosulfanyl-1,4-naphthoquinone derivatives, showing potent cytotoxic activity against various human cancer cell lines, including A549, HeLa, and MCF‐7. These compounds demonstrated low toxicity in normal human kidney HEK293 cells, suggesting their potential as cancer treatment agents. Specifically, certain compounds induced apoptosis and arrested the cell cycle at the G1 phase, making them potential candidates for cancer therapy (Ravichandiran et al., 2019).

Synthesis and Biological Screening

Another area of research involves the synthesis and biological screening of derivatives for various applications. For example, the chlorosulfonation of N-benzyl carboxamides has led to the creation of derivatives with preliminary screening against fungi, insects, and weeds, indicating a broad spectrum of potential biological applications (Cremlyn et al., 1989).

Antimicrobial Activity

Derivatives of this compound have also been synthesized and tested for antimicrobial activity. For instance, certain compounds containing biologically active segments, including β-lactam, cyclic imide, and sulfonamido group, have demonstrated high biological activity against bacteria and fungi (Fadel & Al-Azzawi, 2021).

Bio-Imaging Applications

In bio-imaging, a phenoxazine-based fluorescence chemosensor derived from a similar compound has been developed for the detection of Cd2+ and CN− ions. This chemosensor has shown potential as a biomarker for detecting Cd2+ in live cells and zebrafish larvae, highlighting its applications in biological and environmental monitoring (Ravichandiran et al., 2020).